Cas no 887860-98-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide structure
887860-98-2 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
CAS No:887860-98-2
MF:C21H25N3O6S2
MW:479.569702863693
CID:6074748
PubChem ID:18574453
Update Time:2025-07-23

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
    • N'-(1,3-benzodioxol-5-ylmethyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
    • N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
    • N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
    • 887860-98-2
    • F2571-0378
    • AKOS024661163
    • Inchi: 1S/C21H25N3O6S2/c25-20(21(26)23-13-15-6-7-17-18(12-15)30-14-29-17)22-9-8-16-4-1-2-10-24(16)32(27,28)19-5-3-11-31-19/h3,5-7,11-12,16H,1-2,4,8-10,13-14H2,(H,22,25)(H,23,26)
    • InChI Key: PZXRZXRZVXBSMV-UHFFFAOYSA-N
    • SMILES: C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NCC1=CC=C2OCOC2=C1)=O

Computed Properties

  • Exact Mass: 479.11847787g/mol
  • Monoisotopic Mass: 479.11847787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 151Ų

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2571-0378-2μmol
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2571-0378-5μmol
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2571-0378-10μmol
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2571-0378-20μmol
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2571-0378-1mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2571-0378-2mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2571-0378-3mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2571-0378-4mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2571-0378-5mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2571-0378-10mg
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
887860-98-2 90%+
10mg
$79.0 2023-05-16

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Related Literature

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 887860-98-2)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 887860-98-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This structurally complex molecule combines several pharmacologically relevant moieties, including a benzodioxole group, a thiophene sulfonyl unit, and a piperidine ring, suggesting potential multi-target activity.

Recent studies have focused on exploring this compound's biological activity profile and potential therapeutic applications. A 2023 publication in the Journal of Medicinal Chemistry reported that 887860-98-2 demonstrates promising inhibitory activity against several kinase targets, particularly showing nanomolar affinity for certain isoforms of protein kinase C (PKC). The unique structural features of this molecule appear to contribute to its selective binding profile, as evidenced by molecular docking studies.

From a synthetic chemistry perspective, researchers have developed optimized routes for the preparation of 887860-98-2, with recent improvements yielding the compound in higher purity and greater overall yields. A key advancement involves the strategic use of protecting groups during the coupling of the benzodioxole and piperidine components, followed by selective deprotection and final amide formation. These synthetic improvements have facilitated more extensive biological evaluation of this compound.

Pharmacological characterization studies conducted in 2024 have revealed interesting properties of this molecule. In cellular assays, 887860-98-2 demonstrated good membrane permeability and moderate metabolic stability, with a half-life of approximately 3 hours in human liver microsomes. The compound also showed favorable selectivity in broad panel screening against common off-target receptors, suggesting a clean safety profile for further development.

Current research directions include structural optimization to improve pharmacokinetic properties while maintaining the core pharmacophore. Several analogs have been synthesized with modifications to the ethanediamide linker and thiophene sulfonyl group, with preliminary data indicating that such modifications can significantly alter target selectivity. These structure-activity relationship studies are providing valuable insights for the design of next-generation compounds in this series.

Looking forward, 887860-98-2 and its derivatives represent an important chemical scaffold for the development of novel therapeutic agents, particularly in areas such as neurological disorders and cancer where modulation of kinase signaling pathways is clinically relevant. Further preclinical evaluation is warranted to fully characterize the therapeutic potential of this interesting chemical entity.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd